Cas no 2227806-73-5 (2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine)

2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine is a specialized pyrrolidine derivative featuring a substituted pyridazine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The presence of both pyridazine and pyrrolidine rings offers structural versatility, enabling interactions with various biological targets. The propyl and methyl substituents enhance lipophilicity, potentially improving membrane permeability. Its amine functionality provides a reactive site for further derivatization, making it a valuable intermediate in drug discovery. This compound is typically utilized in exploratory studies targeting central nervous system (CNS) disorders or enzyme modulation, owing to its balanced physicochemical properties.
2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine structure
2227806-73-5 structure
Product Name:2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
CAS No:2227806-73-5
MF:C12H20N4
MW:220.314002037048
CID:5569805
PubChem ID:165594134
Update Time:2025-05-24

2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1629857
    • 2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
    • 2227806-73-5
    • 2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
    • Inchi: 1S/C12H20N4/c1-3-7-16-8-6-10(13)12(16)11-5-4-9(2)14-15-11/h4-5,10,12H,3,6-8,13H2,1-2H3/t10-,12-/m1/s1
    • InChI Key: UVBBFSAMUZJZLN-ZYHUDNBSSA-N
    • SMILES: N1(CCC)CC[C@H]([C@@H]1C1=CC=C(C)N=N1)N

Computed Properties

  • Exact Mass: 220.16879665g/mol
  • Monoisotopic Mass: 220.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55Ų

2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1629857-0.05g
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
0.05g
$2113.0 2023-07-10
Enamine
EN300-1629857-0.1g
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
0.1g
$2213.0 2023-07-10
Enamine
EN300-1629857-0.25g
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
0.25g
$2314.0 2023-07-10
Enamine
EN300-1629857-0.5g
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
0.5g
$2415.0 2023-07-10
Enamine
EN300-1629857-1.0g
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
1.0g
$2516.0 2023-07-10
Enamine
EN300-1629857-2.5g
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
2.5g
$4932.0 2023-07-10
Enamine
EN300-1629857-5.0g
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
5.0g
$7297.0 2023-07-10
Enamine
EN300-1629857-10.0g
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
10.0g
$10823.0 2023-07-10
Enamine
EN300-1629857-50mg
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
50mg
$1247.0 2023-09-22
Enamine
EN300-1629857-100mg
2-(6-methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine
2227806-73-5
100mg
$1307.0 2023-09-22

Additional information on 2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine

Research Brief on 2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine (CAS: 2227806-73-5): Recent Advances and Applications

2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine (CAS: 2227806-73-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, including the pyridazine and pyrrolidine moieties, contribute to its biological activity. Recent publications have explored its role as a modulator of specific neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its affinity for certain G-protein-coupled receptors (GPCRs), suggesting potential applications in the treatment of neurological and psychiatric conditions.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine. A recent patent application (WO2023056123) describes an improved synthetic route with higher yields and reduced environmental impact. The process optimization focuses on key steps such as the reductive amination and subsequent purification techniques, which are critical for scaling up production while maintaining pharmaceutical-grade purity.

Pharmacokinetic studies of this compound have revealed interesting properties. Research conducted at several academic institutions has shown favorable blood-brain barrier penetration and metabolic stability profiles. These characteristics make it particularly attractive for CNS-targeted drug development programs. However, challenges remain in optimizing its selectivity and minimizing off-target effects, as noted in a recent review article in ACS Chemical Neuroscience.

The potential therapeutic applications of 2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine are expanding. Current investigations include its evaluation as a potential treatment for Parkinson's disease, based on its dopamine receptor modulation properties. Additionally, preliminary in vitro studies suggest possible applications in inflammation modulation, opening avenues for research in autoimmune diseases. These diverse applications underscore the compound's versatility in medicinal chemistry.

Future research directions for this compound include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as investigations into prodrug formulations to enhance bioavailability. The growing body of research on 2-(6-Methylpyridazin-3-yl)-1-propylpyrrolidin-3-amine positions it as a promising candidate for further drug development efforts, particularly in areas where current therapeutic options remain limited.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.